5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide
• InChI: InChI=1S/C16H18BrNO3/c1-9-6-10-11(7-16(2,3)8-13(10)20-9)18-15(19)12-4-5-14(17)21-12/h4-6,11H,7-8H2,1-3H3,(H,18,19)
• InChI Key: QCSVICAGIHGTCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)CC(CC2NC(=O)C3=CC=C(O3)Br)(C)C
• Molecular Formula: C16H18BrNO3
• Molecular Weight: 352.22 g/mol

Description

5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide involves its interaction with specific receptors in the brain and other tissues. It has been shown to bind to certain receptors and modulate their activity, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide has been shown to have several biochemical and physiological effects. In the brain, it has been shown to modulate the activity of certain receptors and affect neurotransmitter release. It has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in certain disease conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide in lab experiments is its specificity for certain receptors and signaling pathways. This allows researchers to study specific cellular processes and pathways in a controlled manner. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for research on 5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide. One area of research is in the development of new drugs that target specific receptors and signaling pathways in the brain and other tissues. Another area of research is in the study of the potential use of this compound in the treatment of certain diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to better understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide involves several steps. The first step is the synthesis of 2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-ylamine, which is then reacted with furan-2-carboxylic acid to produce the final product. The reaction is carried out in the presence of a catalyst and under specific reaction conditions to ensure high yield and purity of the product.

Scientific Research Applications

5-bromo-N-(2,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-4-yl)furan-2-carboxamide has been studied for its potential applications in scientific research. One of the main areas of research is in the field of neuroscience, where this compound has been shown to have an effect on certain receptors in the brain. It has also been studied for its potential use in cancer research, where it has been shown to inhibit the growth of certain cancer cells.